Cas no 351003-09-3 (2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro-)

• Product Name: 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro-
• CAS No: 351003-09-3
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• MDL: MFCD03070537
• CID: 302876
• PubChem ID: 24878276
• Update Time: 2025-05-22

2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro-
• 1,3-DIHYDRO-4-(5-FLUORO-2-HYDROXYPHENYL)-2H-1,5-BENZODIAZEPIN-2-ONE
• 2-(3-fluoro-6-oxocyclohexa-2,4-dien-1-ylidene)-1,5-dihydro-1,5-benzodiazepin-4-one
• 4-(5-Fluoro-2-hydroxyphenyl)-1H-benzo[b][1,4]diazepin-2(3H)-one
• SCHEMBL1420881
• 351003-09-3
• (E)-4-(5-Fluoro-2-hydroxyphenyl)-1H-benzo[b][1,4]diazepin-2(3H)-one
• DTXSID10425402
• 1 3-Dihydro-4-(5-fluoro-2-hydroxyphenyl&
• 1,3-Dihydro-4-(5-fluoro-2-hydroxyphenyl)-2H-1,5-benzodiazepin-2-one, 97%
• MFCD03070537
• AKOS015889118
• J-019907
• 4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro-1,5-benzodiazepin-2-one
• A822550
• 2-(3-fluoro-6-oxo-1-cyclohexa-2,4-dienylidene)-1,5-dihydro-1,5-benzodiazepin-4-one
• 2-(3-fluoranyl-6-oxidanylidene-cyclohexa-2,4-dien-1-ylidene)-1,5-dihydro-1,5-benzodiazepin-4-one

• MDL： MFCD03070537
• Inchi： 1S/C15H11FN2O2/c16-9-5-6-14(19)10(7-9)13-8-15(20)18-12-4-2-1-3-11(12)17-13/h1-7,19H,8H2,(H,18,20)
• InChI Key： ZFMHDLXJLIJMEW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CC(NC2C=CC=CC=2N=1)=O)O

Computed Properties

• Exact Mass: 270.08000
• Monoisotopic Mass: 270.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 58.2A^2
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: 1.5

Experimental Properties

• Color/Form: solid
• Density: 1.38
• Melting Point: 278-282 °C (lit.)
• Boiling Point: 489.7°C at 760 mmHg
• Flash Point: 250°C
• Refractive Index: 1.654
• PSA: 61.69000
• LogP: 2.56790
• Solubility: Not determined

2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro-

2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- (CAS No. 351003-09-3): A Comprehensive Overview

The 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- (CAS No. 351003-09-3) is a specialized benzodiazepine derivative that has garnered significant attention in pharmaceutical research and development. This compound, characterized by its unique molecular structure, exhibits potential applications in various therapeutic areas. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential benefits.

The chemical structure of 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- features a benzodiazepine core with a fluoro-hydroxyphenyl substitution, which contributes to its distinct pharmacological profile. The presence of the 5-fluoro-2-hydroxyphenyl group enhances its binding affinity to specific biological targets, making it a promising candidate for further study. This compound is often discussed in the context of central nervous system (CNS) drug development, where its modulatory effects on neurotransmitter receptors are of particular interest.

One of the key areas of research for CAS No. 351003-09-3 is its potential role in addressing neurological disorders. With the growing prevalence of conditions such as anxiety, insomnia, and epilepsy, the demand for novel therapeutic agents is higher than ever. The benzodiazepine scaffold of this compound is well-known for its anxiolytic and sedative properties, and researchers are exploring how the 4-(5-fluoro-2-hydroxyphenyl) modification could enhance its efficacy or reduce side effects compared to traditional benzodiazepines.

In addition to its neurological applications, 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- is also being investigated for its potential in other therapeutic areas. Recent studies have suggested that benzodiazepine derivatives may have anti-inflammatory and immunomodulatory effects, opening new avenues for research. The fluoro-hydroxyphenyl moiety in this compound could play a critical role in these interactions, making it a valuable subject for further exploration.

The synthesis of CAS No. 351003-09-3 involves a series of carefully controlled chemical reactions to ensure high purity and yield. Researchers have developed various synthetic routes to produce this compound, with a focus on optimizing efficiency and scalability. The benzodiazepin-2-one core is typically constructed through cyclization reactions, followed by the introduction of the 5-fluoro-2-hydroxyphenyl group via selective substitution techniques. These methods are continually refined to meet the demands of both academic and industrial research.

From a market perspective, the demand for specialized benzodiazepine derivatives like 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- is on the rise. Pharmaceutical companies are investing heavily in the development of next-generation CNS drugs, and this compound is part of that broader trend. Its unique structural features and potential therapeutic benefits make it a standout candidate for further investment and development.

For researchers and professionals interested in CAS No. 351003-09-3, it is essential to stay updated on the latest findings and advancements. The compound's potential applications in neurological and immunological research are particularly promising, and ongoing studies are likely to uncover even more uses. As the scientific community continues to explore the capabilities of this and similar compounds, the future of benzodiazepine-based therapeutics looks increasingly bright.

In summary, 2H-1,5-Benzodiazepin-2-one,4-(5-fluoro-2-hydroxyphenyl)-1,3-dihydro- (CAS No. 351003-09-3) represents a fascinating area of research with significant potential. Its unique chemical structure, combined with its promising pharmacological properties, makes it a compound worth watching in the coming years. Whether you are a researcher, a pharmaceutical professional, or simply interested in the latest developments in drug discovery, this compound offers a wealth of opportunities for exploration and innovation.